Cas no 1214384-58-3 ((4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol)

• Product Name: (4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol
• CAS No: 1214384-58-3
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4789854
• Update Time: 2025-05-23

(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol

• Inchi： 1S/C14H10F4O/c15-13-3-1-10(2-4-13)11-5-9(8-19)6-12(7-11)14(16,17)18/h1-7,19H,8H2
• InChI Key： GKXHMCAJUPOJOM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC(C2C=CC(=CC=2)F)=C1)(F)F

Computed Properties

• Exact Mass: 270.067
• Monoisotopic Mass: 270.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol

(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol: Structural Insights and Emerging Applications in Modern Chemistry

The compound (4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol (CAS No. 1214384-58-3) represents a structurally unique biphenyl derivative with significant synthetic and functional versatility. Its molecular framework integrates three critical features: a fluorinated aromatic system, a trifluoromethyl group (-CF₃), and a hydroxymethyl substituent (-CH₂OH). These moieties collectively contribute to its distinct electronic properties, solubility profiles, and reactivity patterns, making it a valuable scaffold in pharmaceutical development, agrochemical innovation, and advanced materials research.

The biphenyl core of this compound provides a rigid, planar architecture that enhances π-electron delocalization. The strategic placement of the 4'-fluoro substituent on the para position of the distal benzene ring introduces subtle yet impactful steric and electronic effects. Fluorine atoms are known to modulate lipophilicity and metabolic stability through their high electronegativity and low polarizability. Recent studies have demonstrated that such fluorinated biphenyls can improve the bioavailability of drug candidates by optimizing passive membrane permeability while maintaining hydrogen-bonding capabilities via the terminal hydroxymethyl group.

The presence of the trifluoromethyl group (-CF₃) at the meta position of the proximal ring further amplifies the compound's functional diversity. This electron-withdrawing group significantly lowers the electron density across the aromatic system, influencing electrophilic substitution reactions and directing regioselectivity in subsequent synthetic transformations. In medicinal chemistry applications, trifluoromethylation has been shown to enhance metabolic resistance by reducing CYP-mediated oxidation pathways—a property increasingly leveraged in antiviral and anti-cancer drug design.

The terminal methanolic hydroxyl (-CH₂OH) functionality offers multiple synthetic opportunities for derivatization. Recent advances in click chemistry have demonstrated efficient conjugation of this hydroxyl group with various biomolecules through thiol-Michael addition or oxime ligation strategies. This feature is particularly valuable for creating prodrug systems where controlled release is required under specific physiological conditions.

Synthetic methodologies for this compound typically involve cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to construct the biphenyl core. The selective introduction of fluorine atoms requires careful control of reaction conditions due to their high reactivity profiles. Modern approaches utilizing transition-metal-catalyzed fluorination techniques have achieved high regioselectivity while minimizing side reactions that could compromise yield or purity.

In pharmacological research, derivatives of this scaffold have shown promise as kinase inhibitors targeting dysregulated signaling pathways in cancer cells. The combination of aromatic rigidity from the biphenyl structure with tunable hydrophilic/hydrophobic balance from fluorinated substituents allows for precise modulation of enzyme-substrate interactions. Preclinical studies published in 2023 highlighted its potential as a lead compound for developing next-generation tyrosine kinase inhibitors with improved selectivity profiles.

The environmental impact assessment of this compound reveals favorable characteristics compared to traditional aromatic building blocks. Life cycle analysis indicates reduced carbon footprint during synthesis when using atom-efficient methodologies such as microwave-assisted reactions or solvent-free conditions. These green chemistry principles align with current industry trends toward sustainable production processes without compromising product quality or performance metrics.

In materials science applications, thin films composed of this compound exhibit unique optical properties due to intermolecular π-stacking interactions between adjacent biphenyl units. Recent investigations into organic photovoltaics have explored its potential as an electron transport layer material, where its energy level alignment with adjacent layers significantly enhances charge carrier mobility while maintaining structural stability under operational conditions.

Analytical characterization techniques such as X-ray crystallography confirm the expected planar geometry around both benzene rings with bond angles deviating minimally from ideal sp² hybridization values (119°–120°). Nuclear magnetic resonance (NMR) spectroscopy provides definitive evidence for all functional groups through characteristic chemical shifts: notably, the trifluoromethyl signal appears at δ -77 ppm (¹⁹F NMR), while aromatic protons show distinct downfield shifts due to conjugation effects.

Ongoing research focuses on expanding its utility through combinatorial chemistry approaches where automated synthesis platforms rapidly generate diverse analog libraries for high-throughput screening campaigns. Machine learning algorithms trained on existing SAR data predict optimal substitution patterns that maximize desired biological activities while minimizing off-target effects—a strategy gaining traction in rational drug design paradigms.

In conclusion, the multifaceted nature of (4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)methanol) positions it as a versatile platform for next-generation chemical innovations across multiple disciplines including pharmaceuticals, agrochemicals, and functional materials science.